Cas no 1806981-82-7 (Ethyl 4-cyano-2-(difluoromethyl)-5-iodopyridine-3-acetate)

• Product Name: Ethyl 4-cyano-2-(difluoromethyl)-5-iodopyridine-3-acetate
• CAS No: 1806981-82-7
• MF: C₁₁H₉F₂IN₂O₂
• MW: 366.102641820908
• CID: 4921431
• Update Time: 2025-06-13

Ethyl 4-cyano-2-(difluoromethyl)-5-iodopyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-2-(difluoromethyl)-5-iodopyridine-3-acetate

• Inchi： 1S/C11H9F2IN2O2/c1-2-18-9(17)3-6-7(4-15)8(14)5-16-10(6)11(12)13/h5,11H,2-3H2,1H3
• InChI Key： FLQUGKWRCXJNDO-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(F)F)C(=C1C#N)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 345
• XLogP3: 2
• Topological Polar Surface Area: 63

Additional information on Ethyl 4-cyano-2-(difluoromethyl)-5-iodopyridine-3-acetate

Comprehensive Guide to Ethyl 4-cyano-2-(difluoromethyl)-5-iodopyridine-3-acetate (CAS No. 1806981-82-7): Properties, Applications, and Innovations

Ethyl 4-cyano-2-(difluoromethyl)-5-iodopyridine-3-acetate (CAS No. 1806981-82-7) is a highly specialized pyridine derivative with a unique molecular structure that combines cyano, difluoromethyl, and iodo functional groups. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity and potential as a building block for complex molecules. Its CAS number 1806981-82-7 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and commercial transactions.

In recent years, the demand for halogenated pyridines like Ethyl 4-cyano-2-(difluoromethyl)-5-iodopyridine-3-acetate has surged, driven by their role in developing targeted therapies and crop protection agents. The compound’s iodo-substitution enables cross-coupling reactions, a feature highly valued in medicinal chemistry for constructing biologically active molecules. Meanwhile, the difluoromethyl group enhances metabolic stability, a property increasingly sought after in drug discovery to improve pharmacokinetics.

The synthesis of CAS 1806981-82-7 typically involves multi-step protocols, including halogenation and esterification, with yields optimized for industrial-scale production. Researchers emphasize its compatibility with palladium-catalyzed reactions, such as Suzuki-Miyaura couplings, which align with the growing trend toward green chemistry and atom-efficient methodologies. These attributes make it a staple in high-throughput screening libraries for lead compound identification.

From an applications perspective, Ethyl 4-cyano-2-(difluoromethyl)-5-iodopyridine-3-acetate is pivotal in designing kinase inhibitors, a class of therapeutics dominating oncology research. Its electron-withdrawing groups facilitate interactions with enzymatic binding sites, a principle exploited in precision medicine. Concurrently, agrochemical innovators leverage its scaffold to develop next-generation pesticides with reduced environmental persistence, addressing global concerns about soil health and biodiversity.

Market analysts note that CAS No. 1806981-82-7 aligns with several ESG (Environmental, Social, and Governance) metrics, particularly in reducing synthetic waste through efficient catalysis. This resonates with the pharmaceutical industry’s shift toward sustainable APIs (Active Pharmaceutical Ingredients). Furthermore, its patent landscape reveals strategic filings by major players, indicating commercial viability in personalized healthcare solutions.

In analytical contexts, Ethyl 4-cyano-2-(difluoromethyl)-5-iodopyridine-3-acetate is characterized by techniques like HPLC-MS and NMR spectroscopy, with purity thresholds exceeding 98% for research-grade material. Stability studies under varying pH and temperature conditions confirm its robustness in formulation development, a critical factor for drug delivery systems.

Looking ahead, the compound’s adaptability to continuous flow chemistry positions it as a candidate for Industry 4.0 integration, where automation and real-time monitoring optimize production. As regulatory frameworks evolve, particularly in REACH and FDA guidelines, its safety profile and structure-activity relationships (SAR) will remain under scrutiny to ensure compliance with global chemical standards.

For researchers exploring heterocyclic chemistry, CAS 1806981-82-7 exemplifies the convergence of structural diversity and functional utility. Its integration into AI-driven molecular design platforms further accelerates the discovery of novel bioactive compounds, reflecting the intersection of computational chemistry and experimental validation.